BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: Sephadex G-50
Column Regeneration and Storage

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: sephadex G 50
CAS No.: 9048-71-9
Cat. No.: B16078082
Get Quote
. J

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to regenerating and storing Sephadex G-50
columns. Find answers to frequently asked questions and troubleshoot common issues to
ensure the longevity and performance of your columns.

Frequently Asked Questions (FAQS)

Q1: How can | regenerate my Sephadex G-50 column after a separation?

Al: To regenerate your Sephadex G-50 column, wash it with two column volumes of 0.2 M
NaOH or a solution of a non-ionic detergent.[1] After washing, the column should be re-
equilibrated with 2-3 column volumes of the buffer you will use for your next experiment.[1]

Q2: What is the recommended procedure for storing a Sephadex G-50 column?

A2: For short-term storage (up to 1 month), the swollen resin can be stored at 2-8 °C.[2][3] For
longer-term storage, it is recommended to use a bacteriostatic agent. The most common
storage solutions are 20% ethanol or 0.02% sodium azide.[1][4] Some protocols also suggest
0.05% sodium azide.[5] The column should be stored at 2-8 °C or 4 °C.[1][4][5]
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Q3: Can | reuse my Sephadex G-50 column?

A3: Yes, Sephadex G-50 columns are reusable. Proper regeneration and storage are crucial to
maintain their performance over multiple uses.[4]

Q4: How do | prepare a new, dry Sephadex G-50 column for its first use?

A4: Dry Sephadex G-50 powder must be hydrated before use. Add the dry gel to your desired
buffer, ensuring the powder is well dispersed.[6] The swelling time is approximately 3 hours at
room temperature or can be accelerated to 1 hour by using a boiling water bath.[1] After
swelling, decant the supernatant to remove any fine particles and then resuspend the gel in
buffer to create a slurry for packing the column.[3]

Troubleshooting Guide
Issue 1: Reduced flow rate or increased back pressure.

o Possible Cause: Clogging of the column frit or compression of the gel bed. Particulate matter
in the sample or buffers can also lead to clogging.

e Solution:
o Ensure all buffers are filtered through a 0.22 um filter before use.[1]

o If clogging is suspected at the column inlet, try reversing the flow direction at a reduced
flow rate (less than half of the recommended rate) to dislodge any particulates.[7]

o For more severe clogging, consider unpacking the top of the column, removing the
contaminated layer of the gel, and repacking it.

Issue 2: Poor separation performance or peak broadening.
e Possible Cause:
o Improperly packed column leading to channeling.

o Air bubbles trapped in the gel bed.[8]
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o Deterioration of the Sephadex beads due to harsh chemical exposure or microbial growth.

e Solution:

o Ensure the column is packed evenly without any cracks or bubbles. If air bubbles are
present, the column may need to be repacked.[8]

o Degas all buffers before use to prevent the formation of air bubbles in the column.[1][3][8]

o If microbial growth is suspected (visible discoloration or unusual odor), clean the column
thoroughly with 0.2 M NaOHJ[1] and store it in a bacteriostatic agent.

Issue 3: Microbial growth in the column during storage.
o Possible Cause: Improper storage conditions or lack of a bacteriostatic agent.
e Solution:

o Always store the column at 2-8 °C.[1][2][3]

o For storage longer than a few days, use a storage solution containing a bacteriostatic
agent like 20% ethanol or 0.02-0.05% sodium azide.[1][4][5]

o If growth has already occurred, wash the column with two column volumes of 0.2 M
NaOH, followed by extensive washing with sterile, filtered water before re-equilibrating
with your buffer.[1]

Experimental Protocol: Regeneration and Storage of
a Sephadex G-50 Column

This protocol outlines the standard procedure for regenerating and storing a packed Sephadex
G-50 column.

Materials:
e Regeneration Solution: 0.2 M Sodium Hydroxide (NaOH)

e \Wash Solution: Sterile, filtered, deionized water
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» Equilibration Buffer: Your experimental buffer (e.g., TE buffer, PBS)
e Storage Solution: 20% Ethanol or 0.02% Sodium Azide in water
Procedure:
e Regeneration:
o Disconnect the column from your chromatography system.
o Wash the column by passing 2 column volumes of 0.2 M NaOH through the gel bed.

o Thoroughly wash the column with at least 5-10 column volumes of sterile, filtered,
deionized water until the pH of the eluate returns to neutral. You can check the pH with pH
paper.

¢ Re-equilibration (for immediate reuse):
o Equilibrate the column with 2-3 column volumes of your desired experimental buffer.[1]
o The column is now ready for the next sample application.

» Preparation for Storage:

o After the water wash (Step 1), pass 2-3 column volumes of the chosen storage solution
(20% ethanol or 0.02% sodium azide) through the column.

o Ensure the column is securely capped at both ends to prevent it from drying out.

o Store the column upright at 2-8 °C.[1][2][3]

Quantitative Data Summary
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Parameter

Recommended Value Notes

Regeneration Solution

0.2 M NaOH For general cleaning.

Re-equilibration Volume

Using the next experimental
2-3 column volumes

buffer.[1]
Short-term Storage Temp. 2-8 °C For up to 1 month.[2][3]
. 20% Ethanol or 0.02-0.05% To prevent microbial growth.[1]
Long-term Storage Solution ] )
Sodium Azide [415]

Long-term Storage Temp.

2-8 °C

Swelling Time (Dry Gel)

~3 hours at 20 °C or ~1 hour at

For initial column packing.[1
90 °C P 9.[1]
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Caption: Workflow for the regeneration and storage of a Sephadex G-50 column.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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